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Compound of Interest

Compound Name: BMS 777607

Cat. No.: B3026968

Application Note

BMS-777607 is a potent and selective, ATP-competitive inhibitor of the Met-related receptor
tyrosine kinases, including c-Met, Axl, Ron, and Tyro3.[1][2] It plays a crucial role in cancer
research by disrupting the MET signaling pathway, which is often dysregulated in various tumor
types, affecting cell proliferation, survival, invasion, and angiogenesis.[3] Accurate and
consistent preparation of BMS-777607 stock solutions is critical for obtaining reliable and
reproducible results in both in vitro and in vivo experimental settings. This document provides a
detailed protocol for the preparation of a BMS-777607 stock solution, primarily for in vitro
research applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of BMS-777607 is provided in the table
below. This information is essential for accurate calculations and handling of the compound.
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Property Value Source
CAS Number 1025720-94-8 [1][3][4]
Molecular Formula C25H19CIF2N4Oa4 [11[31[5]
Molecular Weight 512.89 g/mol [11[3][6]
Appearance White to off-white solid [2]

Solubility (in vitro)

DMSO: > 39 mg/mL (76.04

M) [1]

DMF: 20 mg/mL

[4]

Storage (Powder)

-20°C for 3 years, 4°C for 2

years

[1]

Storage (in Solvent)

-80°C for 6 months, -20°C for 1

month

Experimental Protocol: Preparation of a 10 mM
BMS-777607 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-777607 in dimethyl

sulfoxide (DMSO). This is a common concentration for in vitro studies and allows for easy

dilution to final working concentrations.

Materials:

BMS-777607 powder

Analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips
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e \ortex mixer

¢ Optional: Ultrasonic bath

Procedure:

o Determine the required mass of BMS-777607:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

= Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

o For example, to prepare 1 mL of a 10 mM stock solution:

» Mass (mg) = 0.010 mol/L x 0.001 L x 512.89 g/mol x 1000 mg/g = 5.13 mg

Weighing BMS-777607:

o Carefully weigh out the calculated amount of BMS-777607 powder using an analytical
balance. It is recommended to weigh the powder in a microcentrifuge tube to minimize
transfer loss.

Adding Solvent:

o Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the
BMS-777607 powder. For the example above, add 1 mL of DMSO.

Dissolving the Compound:

o Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

o For compounds that are slow to dissolve, brief sonication in an ultrasonic bath may be
helpful.[2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[1]

Safety Precautions:

e« BMS-777607 is a research chemical. Standard laboratory safety procedures should be
followed, including wearing appropriate personal protective equipment (PPE) such as gloves,
a lab coat, and safety glasses.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

e« DMSO is a penetration enhancer and can carry dissolved substances through the skin. Avoid
direct contact with the skin.

In Vivo Formulation (for reference)

For in vivo experiments, a different formulation is typically required to ensure biocompatibility
and solubility in an aqueous environment. A common method involves a multi-solvent system.
For example, one protocol suggests the following steps:

Dissolve BMS-777607 in 10% DMSO.

Add 40% PEG300 and mix.

Add 5% Tween-80 and mix.

Finally, add 45% saline to reach the final volume.[1]

It is crucial to prepare this solution fresh before each use.

Visualizations

The following diagrams illustrate the key signaling pathway inhibited by BMS-777607 and the
experimental workflow for preparing the stock solution.
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Caption: Signaling pathway inhibited by BMS-777607.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Protocol for Preparing BMS-777607 Stock Solution].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026968#protocol-for-preparing-bms-777607-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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